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Compound of Interest

Compound Name: Manganese(ll) tartrate

Cat. No.: B081918

This document provides essential safety and logistical information for handling Manganese(ll)
tartrate in a laboratory setting. The guidance is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Manganese(ll) tartrate, like other manganese compounds, presents potential health risks.
Overexposure to manganese can lead to a condition known as "manganism,"” which is
characterized by neurological symptoms similar to Parkinson's disease.[1][2] Symptoms of
overexposure can include weakness, lethargy, speech and psychological disturbances,
paralysis, and tremors.[3] Therefore, appropriate personal protective equipment (PPE) is
crucial to minimize exposure.

Engineering Controls:

e Work in a well-ventilated area.

» Use a chemical fume hood for procedures that may generate dust or aerosols.[4][5]
Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
dust and splashes.[2][4][6][7][8]
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o Skin Protection:
o Wear nitrile or neoprene gloves to prevent skin contact.[9]
o Alab coat or chemical-resistant apron should be worn.[9][10]

o Ensure gloves are properly removed and disposed of after use to avoid skin contact with
the substance.[11]

o Respiratory Protection:

o If engineering controls are insufficient or during spill cleanup, use a NIOSH/MSHA
approved respirator.[2][9][12]

o For exposures up to 10 mg/ms3, an N95, R95, or P95 particulate respirator is
recommended.[12]

o For higher concentrations, a full-facepiece respirator with N100, R100, or P100 filters, or a
powered air-purifying respirator (PAPR) may be necessary.[12]

Occupational Exposure Limits

Adherence to established occupational exposure limits is critical for preventing overexposure to
manganese and its compounds.
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Organization Exposure Limit (as Mn) Notes

Ceiling limit, not to be
OSHA (PEL) 5 mg/m3 _
exceeded at any time.[1][3][9]

10-hour time-weighted

NIOSH (REL) 1 mg/m3
average (TWA).[9][12]

Short-term exposure limit

3 mg/m3
(STEL).[9][12]
8-hour TWA (respirable
ACGIH (TLV) 0.02 mg/m3 )
fraction).[1][9]
8-hour TWA (inhalable
0.1 mg/m3

fraction).[1]

Handling and Storage

Handling:

e Avoid generating dust.[4][13]

» Wash hands thoroughly after handling and before eating, drinking, or smoking.[5][9]
e Do not eat, drink, or smoke in areas where Manganese(ll) tartrate is handled.[5][6]
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][11]

» Store away from incompatible materials such as strong oxidizing agents.[12]
Spill and Disposal Plan

Spill Response: In the event of a spill, follow these steps:

o Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection.
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o Carefully sweep or vacuum up the spilled material, avoiding dust generation.[4] Do not use
compressed air to clean surfaces.[11]

» Place the spilled material into a sealed, labeled container for disposal.

e Clean the spill area with soap and water.[9]
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Caption: Workflow for responding to a Manganese(ll) tartrate spill.
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Disposal:

Dispose of Manganese(ll) tartrate waste as hazardous waste in accordance with local,
state, and federal regulations.[4][9]

Do not dispose of it down the drain.[9][13]

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops.[2][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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